Ethyl 5-(3-cyclopentylpropanamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-(3-cyclopentylpropanoylamino)-3-(4-methylphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C24H27N3O4S/c1-3-31-24(30)21-18-14-32-22(25-19(28)13-10-16-6-4-5-7-16)20(18)23(29)27(26-21)17-11-8-15(2)9-12-17/h8-9,11-12,14,16H,3-7,10,13H2,1-2H3,(H,25,28)
• InChI Key: OHQPXSCVGAINGX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)CCC3CCCC3)C4=CC=C(C=C4)C
• Molecular Formula: C24H27N3O4S
• Molecular Weight: 453.6 g/mol

Description

Ethyl 5-(3-cyclopentylpropanamido)-4-oxo-3-(p-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C24H27N3O4S and its molecular weight is 453.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Applications

Compounds within the thieno[3,4-d]pyridazine class, such as derivatives reported in various studies, have been synthesized and evaluated for their antimicrobial properties. For instance, the synthesis and antimicrobial evaluation of new pyrimidine derivatives, including those related to the thieno[3,4-d]pyridazine structure, have shown that such compounds possess significant antimicrobial activities (Farag, Kheder, & Mabkhot, 2008). Similarly, novel heterocyclic compounds containing a sulfonamido moiety, including pyridazine derivatives, have been synthesized with the aim of being used as antibacterial agents (Azab, Youssef, & El-Bordany, 2013).

Synthesis for Chemical Diversity

The structural framework of thieno[3,4-d]pyridazine derivatives provides a versatile scaffold for the synthesis of a broad range of heterocyclic compounds. For example, the synthesis of new Pyrido[4″,3″:4″,5″]thieno[2″,3″:4,5]pyrimido[2,1-b][1,3,4]thiadiazine derivatives showcases the chemical diversity achievable from related starting materials (Ahmed, 2002).

Novel Functional Materials

Further research into thieno[3,4-d]pyridazine derivatives and similar compounds has led to the discovery of materials with unique properties, such as new classes of A1AR antagonists that also recognize the receptor's allosteric site, indicating potential applications in pharmacology and medicinal chemistry (Ferguson et al., 2008).